Cas no 646521-38-2 (Phosphoric acid, ethyl di-sec-pentyl ester)

• Product Name: Phosphoric acid, ethyl di-sec-pentyl ester
• CAS No: 646521-38-2
• MF: C₁₂H₂₇O₄P
• MW: 266.314145326614
• CID: 419691
• PubChem ID: 22497440
• Update Time: 2025-04-19

Phosphoric acid, ethyl di-sec-pentyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, ethyl di-sec-pentyl ester
• ethyl dipentan-2-yl phosphate
• SCHEMBL5908905
• DTXSID90626218
• 646521-38-2

• Inchi： 1S/C12H27O4P/c1-6-9-11(4)15-17(13,14-8-3)16-12(5)10-7-2/h11-12H,6-10H2,1-5H3
• InChI Key： LNIQAUJVHAMHIQ-UHFFFAOYSA-N
• SMILES： P(=O)(OCC)(OC(C)CCC)OC(C)CCC

Computed Properties

• Exact Mass: 266.16481
• Monoisotopic Mass: 266.16469634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76